Cas no 1111577-29-7 (1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide)

1-(2-Chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide is a specialized sulfonamide derivative featuring a chloropyridine moiety and a cyclooctyl-substituted piperidine carboxamide group. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate or bioactive scaffold. The 2-chloropyridine group enhances reactivity for further functionalization, while the cyclooctyl and piperidine components contribute to steric and conformational diversity, which may influence binding affinity in target interactions. Its well-defined structure and synthetic accessibility make it a valuable candidate for structure-activity relationship studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and purity are critical for reproducible research applications.
1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide structure
1111577-29-7 structure
Product Name:1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide
CAS No:1111577-29-7
MF:C19H28ClN3O3S
MW:413.961922645569
CID:5844129
PubChem ID:33838982
Update Time:2025-06-07

1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide
    • 1111577-29-7
    • 1-[(2-chloropyridin-3-yl)sulfonyl]-N-cyclooctylpiperidine-4-carboxamide
    • AKOS008092227
    • Z237833988
    • EN300-26595694
    • Inchi: 1S/C19H28ClN3O3S/c20-18-17(9-6-12-21-18)27(25,26)23-13-10-15(11-14-23)19(24)22-16-7-4-2-1-3-5-8-16/h6,9,12,15-16H,1-5,7-8,10-11,13-14H2,(H,22,24)
    • InChI Key: XCUCUODAHKLNNN-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)S(N1CCC(C(NC2CCCCCCC2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 413.1539906g/mol
  • Monoisotopic Mass: 413.1539906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 87.8Ų

1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26595694-0.05g
1-[(2-chloropyridin-3-yl)sulfonyl]-N-cyclooctylpiperidine-4-carboxamide
1111577-29-7 95.0%
0.05g
$212.0 2025-03-20

1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide Related Literature

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